Waste to resource: preparation of an efficient adsorbent and its sustainable utilization in flame retardant polyurethane composites
RSC Advances Pub Date: 2021-03-09 DOI: 10.1039/D0RA10873A
Abstract
In order to realize the comprehensive utilization of industrial solid waste and the treatment of water eutrophication, the flower-like magnesium hydroxide (MH) was synthesized from phosphorus tailings by sulfuric acid hydrolysis and a hydrothermal method and then was modified with a metal organic framework (MOF) to remove the phosphates enriched in water through adsorption. Both MH and MOF-modified MH (MH@MOF) presented good removal performance of phosphates. The phosphate-adsorbed composites (MH–P and MH@MOF–P) were sustainably used as effective flame retardants for thermoplastic polyurethane (TPU) at low loadings by a solution blending method. The cone calorimetry test results showed that MH@MOF–P can significantly reduce the heat release rate (HRR), smoke production rate (SPR), total smoke release (TSR), CO release rate and CO2 release rate of TPU composites, compared with those of neat TPU. The novel strategy proposed in this work is of great significance for resource recycling, environmental governance and improving fire safety of polymer materials.
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